Cas no 2228365-05-5 (2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal
• CAS No: 2228365-05-5
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6470699
• PubChem ID: 165626360
• Update Time: 2025-06-08

2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal
• EN300-1786003
• 2228365-05-5

• Inchi： 1S/C11H12F2O/c1-7-4-5-8(12)9(10(7)13)11(2,3)6-14/h4-6H,1-3H3
• InChI Key： HINNIQLVHVCGEO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C=O)(C)C)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal

Introduction to 2-(2,6-Difluoro-3-Methylphenyl)-2-Methylpropanal (CAS No. 2228365-05-5)

2-(2,6-Difluoro-3-methylphenyl)-2-methylpropanal (CAS No. 2228365-05-5) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive difluoro and methyl substituents, which contribute to its remarkable chemical properties and reactivity.

The molecular formula of 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal is C₁₁H₁₁F₂O, and its molecular weight is approximately 199.19 g/mol. The compound features a benzene ring with two fluorine atoms at the 2 and 6 positions and a methyl group at the 3 position. The aldehyde group (-CHO) is attached to a tertiary carbon atom, which is also substituted with a methyl group. This unique arrangement of functional groups imparts specific physical and chemical properties to the molecule.

In terms of physical properties, 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal is a colorless liquid with a characteristic odor. It has a boiling point of around 180°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility in water is limited due to the presence of hydrophobic substituents.

The chemical reactivity of 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal is influenced by its aldehyde functional group. Aldehydes are known for their reactivity towards nucleophiles, making them useful intermediates in various synthetic pathways. For instance, they can undergo nucleophilic addition reactions to form alcohols, amines, and other derivatives. Additionally, the presence of fluorine atoms can enhance the electrophilicity of the carbonyl carbon, further increasing the compound's reactivity.

In the pharmaceutical industry, compounds with similar structures have been explored for their potential therapeutic applications. Recent studies have shown that fluorinated aromatic compounds can exhibit enhanced biological activity due to their ability to interact with specific biological targets. For example, fluorinated analogs of existing drugs have been found to have improved pharmacokinetic properties and reduced toxicity profiles. Therefore, 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal could serve as a valuable starting material for the development of new pharmaceutical agents.

In materials science, fluorinated compounds are often used to create materials with unique properties such as low surface energy and high thermal stability. The presence of fluorine atoms in 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal could make it an attractive candidate for the synthesis of advanced materials with improved performance characteristics. For instance, it could be used as a monomer or cross-linking agent in the production of polymers with enhanced mechanical strength and chemical resistance.

The synthesis of 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-difluoro-3-methylaniline with an appropriate electrophile followed by oxidation to form the aldehyde group. Advanced synthetic techniques such as transition metal-catalyzed reactions and organocatalysis have also been employed to improve the efficiency and selectivity of the synthesis.

Safety considerations are crucial when handling 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal. While it is not classified as a hazardous material or controlled substance, appropriate personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

In conclusion, 2-(2,6-difluoro-3-methylphenyl)-2-methylpropanal (CAS No. 228365-05-5) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific fields.